6,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one

• CAS RN: 115706-19-9
• Molecular Formula: C9H7Cl2NO
• Molecular Weight: 216.06 g/mol
• IUPAC Name: 6,7-dichloro-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C9H7Cl2NO/c10-7-3-5-1-2-12-9(13)6(5)4-8(7)11/h3-4H,1-2H2,(H,12,13)
• InChI Key: FOJPMUIDVJQSSA-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=CC(=C(C=C21)Cl)Cl

Description

“6,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one” is a chemical compound. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Safety and Hazards

Sigma-Aldrich provides “6,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one” as-is and makes no representation or warranty with respect to this product.

Synthesis routes and methods I

Procedure details

Using an analogous reaction procedure and workup as described in Example 1, [2-(3,4-dichloro-phenyl)-ethyl]-carbamic acid ethyl ester (I-41c: 3.5 g, 13.409 mmol) in POCl3 (35 mL) was reacted with P2O5 (3.80 g, 26.819 mmol) at 120° C. for 1 hour to afford the crude product. Purification by column chromatography on silica gel (30% ethylacetate in hexane) afforded 0.350 g of the crude product which was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

Using an analogous procedure and workup as described for the preparation of intermediate I-1d above, ethyl 3,4-dichlorophenethylcarbamate (I-55c: 6 g, 22.989 mmol) in POCl3 (60 mL) was reacted with P2O5 (6.52 g, 45.977 mmol) at 120° C. for 1 hour to afford the crude product. Purification by column chromatography on silica gel (30% ethylacetate in hexane) afforded 1.01 g of the product. LCMS: 53.61%, m/z=216.0 (M+1)